1-cyclohexyl-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 1-cyclohexylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C10H14N2O2/c13-10(14)9-6-7-12(11-9)8-4-2-1-3-5-8/h6-8H,1-5H2,(H,13,14)
• InChI Key: MTOAXJFDFRWWSF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C=CC(=N2)C(=O)O
• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol
• CAS No.: 1177304-20-9

Description

1-cyclohexyl-1H-pyrazole-3-carboxylic acid is a chemical compound with the empirical formula C10H14N2O2. It is a solid substance.

Physical and Chemical Properties Analysis

This compound is a solid substance. Its molecular weight is 194.23.

Scientific Research Applications

Synthesis and Ligand Development

• Novel ligands based on 1H-pyrazole-3-carboxylic acids, including triazole derivatives, have been developed for applications in medicinal chemistry and metal complex catalysis. These ligands were obtained by joining pyrazole carboxylic acid fragments with various structures, demonstrating the versatility of this compound in creating polychelated ligands (Dalinger et al., 2020).

Functionalization Reactions

• Research on the functionalization reactions of 1H-pyrazole-3-carboxylic acid derivatives has led to the synthesis of various compounds, including 1H-pyrazole-3-carboxamide and imidazo pyridine derivatives. These reactions demonstrate the compound's reactivity and potential for creating structurally diverse molecules (Yıldırım et al., 2005).

Medicinal Chemistry

• Synthesis of 1H-pyrazole-3-carboxylic acid derivatives has been studied in the context of developing new antibacterial agents. These studies involve assessing the compounds' inhibitory effects on various bacteria, highlighting the potential medicinal applications of these derivatives (Akbas et al., 2005).

Material Science and Electrochemistry

• Pyrazole carboxylic acid derivatives have been utilized in the development of supercapacitors. Research in this field demonstrates the compound's potential in enhancing specific capacitance, rate capability, and cycling stability when used as electrode materials (Feng et al., 2019).

Coordination Chemistry

• Pyrazole-dicarboxylate acid derivatives have been synthesized for coordination chemistry applications. These compounds form mononuclear chelate complexes with metals like Cu and Co, which have been studied using crystallography. This research highlights the compound's role in forming complex molecular structures and its significance in coordination chemistry (Radi et al., 2015).

Safety and Hazards

This compound is classified under GHS07 and has the signal word “Warning”. It may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment.